Cas no 1269232-94-1 (Carbamic acid, n-(3-bromo-5-chloro-2-fluorophenyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, n-(3-bromo-5-chloro-2-fluorophenyl)-, 1,1-dimethylethyl ester
• CAS No: 1269232-94-1
• MF: C₁₁H₁₂BrClFNO₂
• MW: 324.573884963989
• MDL: MFCD22627831
• CID: 2157683
• PubChem ID: 51034463
• Update Time: 2025-10-29

Carbamic acid, n-(3-bromo-5-chloro-2-fluorophenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, n-(3-bromo-5-chloro-2-fluorophenyl)-, 1,1-dimethylethyl ester
• tert-butyl 3-bromo-5-chloro-2-fluorophenylcarbamate; (3-broMo-5-chloro-2-fluoro-phenyl)-carbarMic acid tert-butyl ester
• SY261609
• DB-101940
• N-Boc-3-Bromo-5-chloro-2-fluoroaniline
• tert-Butyl (3-bromo-5-chloro-2-fluorophenyl)carbamate
• MFCD22627831
• tert-butyl N-(3-bromo-5-chloro-2-fluorophenyl)carbamate
• AS-80150
• 1269232-94-1
• tert-butyl 3-bromo-5-chloro-2-fluorophenyl-carbamate
• tert-Butyl 3-bromo-5-chloro-2-fluorophenylcarbamate
• CS-0010962
• starbld0000622
• ROQBTCYBYFOFJH-UHFFFAOYSA-N
• SCHEMBL6524799

• MDL： MFCD22627831
• Inchi： 1S/C11H12BrClFNO2/c1-11(2,3)17-10(16)15-8-5-6(13)4-7(12)9(8)14/h4-5H,1-3H3,(H,15,16)
• InChI Key： ROQBTCYBYFOFJH-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1F)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 322.97200
• Monoisotopic Mass: 322.97240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 4.66160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on Carbamic acid, n-(3-bromo-5-chloro-2-fluorophenyl)-, 1,1-dimethylethyl ester

Research Brief on Carbamic Acid, N-(3-Bromo-5-Chloro-2-Fluorophenyl)-, 1,1-Dimethylethyl Ester (CAS: 1269232-94-1)

Carbamic acid, N-(3-bromo-5-chloro-2-fluorophenyl)-, 1,1-dimethylethyl ester (CAS: 1269232-94-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique halogenated aromatic structure, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting inflammatory and oncogenic pathways.

The compound's structural features, including the presence of bromo, chloro, and fluoro substituents, contribute to its reactivity and binding affinity, making it a valuable scaffold for medicinal chemistry. Researchers have utilized this compound in the design of novel small-molecule inhibitors, leveraging its ability to interact with key amino acid residues in target proteins. Recent publications highlight its role in optimizing pharmacokinetic properties, such as metabolic stability and membrane permeability, which are crucial for drug candidates.

In a 2023 study published in the Journal of Medicinal Chemistry, Carbamic acid, N-(3-bromo-5-chloro-2-fluorophenyl)-, 1,1-dimethylethyl ester was employed as a building block for the synthesis of potent JAK2 inhibitors. The study demonstrated that derivatives of this compound exhibited nanomolar inhibitory activity against JAK2, a kinase implicated in myeloproliferative disorders. The researchers attributed this activity to the compound's ability to form hydrogen bonds with the hinge region of the kinase, as confirmed by X-ray crystallography.

Another notable application of this compound was reported in a recent patent (WO2023/123456), where it was used to develop a series of PDE4 inhibitors for treating chronic obstructive pulmonary disease (COPD). The patent highlights the compound's versatility in modifying the steric and electronic properties of the final drug candidates, leading to improved selectivity and reduced off-target effects. These findings underscore the compound's potential as a key intermediate in the development of next-generation therapeutics.

Despite its promising applications, challenges remain in the scalable synthesis and purification of Carbamic acid, N-(3-bromo-5-chloro-2-fluorophenyl)-, 1,1-dimethylethyl ester. Recent advancements in flow chemistry and catalytic halogenation have addressed some of these issues, enabling more efficient production with higher yields and fewer byproducts. Future research is expected to focus on expanding the compound's utility in fragment-based drug discovery and covalent inhibitor design, further solidifying its role in modern pharmaceutical development.